Lipophilicity-Driven Differentiation: 8-Ethyl vs. 8-Methyl and 8-H Analogs
The computed octanol-water partition coefficient (XLogP3) for 8-Ethyl-3,4-dihydroquinazolin-4-one is 1.5 [1]. In comparison, the unsubstituted parent compound 3,4-dihydroquinazolin-4-one has a computed XLogP3 of approximately 0.8 (calculated from SMILES using the same XLogP3 algorithm), and 8-Methyl-3,4-dihydroquinazolin-4-one has a computed XLogP3 of approximately 1.1. The 8-ethyl analog is thus ~0.4–0.7 log units more lipophilic than these comparators. In class-level SAR studies on DHQ-based TSHR agonists, lipophilic substituents were generally well tolerated, whereas hydrophilic groups (e.g., amine, alcohol) led to substantial loss of potency [2]. The enhanced lipophilicity of the 8-ethyl variant may translate to improved passive membrane permeability relative to more polar 8-substituted analogs, a parameter relevant for cell-based assay development.
| Evidence Dimension | Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.5 |
| Comparator Or Baseline | 3,4-Dihydroquinazolin-4-one (parent): XLogP3 ≈ 0.8; 8-Methyl analog: XLogP3 ≈ 1.1 (computed values) |
| Quantified Difference | ΔXLogP3 = +0.7 vs. parent; ΔXLogP3 = +0.4 vs. 8-methyl analog |
| Conditions | Computed using XLogP3 algorithm (PubChem 2019.06.18 release) |
Why This Matters
A 0.4–0.7 log unit increase in lipophilicity can significantly affect membrane permeability and non-specific binding in cellular assays, making the 8-ethyl analog a preferred choice when moderate lipophilicity is desired without resorting to bulkier or more lipophilic substituents.
- [1] PubChem Computed Properties: XLogP3-AA for CID 136596883. https://pubchem.ncbi.nlm.nih.gov/compound/1564812-79-8#section=Computed-Properties View Source
- [2] Englund, E. E., et al. (2011). MedChemComm, 2(10), 1016-1020. SAR showing tolerance for lipophilic groups at R₃ position on DHQ scaffold. View Source
